Cas no 1346687-53-3 (Methyl 5-(thiazol-5-yl)nicotinate)
Methyl 5-(thiazol-5-yl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(thiazol-5-yl)nicotinate
- methyl 5-(1,3-thiazol-5-yl)pyridine-3-carboxylate
- Methyl 5-(thiazol-5-yl)nicotite
- 1346687-53-3
- DTXSID50745292
- Methyl5-(thiazol-5-yl)nicotinate
-
- Inchi: 1S/C10H8N2O2S/c1-14-10(13)8-2-7(3-11-4-8)9-5-12-6-15-9/h2-6H,1H3
- InChI Key: NNERQRDCUCKKSI-UHFFFAOYSA-N
- SMILES: S1C=NC=C1C1C=NC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 220.03064868g/mol
- Monoisotopic Mass: 220.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 80.3Ų
Methyl 5-(thiazol-5-yl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059005701-1g |
Methyl 5-(thiazol-5-yl)nicotinate |
1346687-53-3 | 95% | 1g |
552.72 USD | 2021-06-01 | |
| Chemenu | CM177757-1g |
methyl 5-(thiazol-5-yl)nicotinate |
1346687-53-3 | 95% | 1g |
$655 | 2021-08-05 | |
| Chemenu | CM177757-1g |
methyl 5-(thiazol-5-yl)nicotinate |
1346687-53-3 | 95% | 1g |
$615 | 2023-02-18 | |
| Ambeed | A856854-1g |
Methyl 5-(thiazol-5-yl)nicotinate |
1346687-53-3 | 95+% | 1g |
$564.0 | 2024-04-24 |
Methyl 5-(thiazol-5-yl)nicotinate Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Methyl 5-(thiazol-5-yl)nicotinate
Recent Advances in the Study of Methyl 5-(thiazol-5-yl)nicotinate (CAS: 1346687-53-3) in Chemical Biology and Pharmaceutical Research
Methyl 5-(thiazol-5-yl)nicotinate (CAS: 1346687-53-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiazole and nicotinate moiety, has demonstrated potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a lead compound for drug development.
One of the key areas of research involves the synthesis and characterization of Methyl 5-(thiazol-5-yl)nicotinate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more accessible for further biological testing. The compound's unique structure allows for versatile modifications, enabling researchers to explore its structure-activity relationships (SAR) and optimize its pharmacological properties.
In the context of anticancer research, Methyl 5-(thiazol-5-yl)nicotinate has shown promising activity against several cancer cell lines, including breast and lung cancer. A recent in vitro study demonstrated its ability to inhibit key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. These findings suggest its potential as a targeted therapy, particularly for cancers with dysregulated signaling pathways.
Another significant application of Methyl 5-(thiazol-5-yl)nicotinate is in the field of antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance.
Despite these promising findings, challenges remain in the development of Methyl 5-(thiazol-5-yl)nicotinate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focused on derivatization and formulation strategies to enhance its pharmacokinetic and pharmacodynamic profiles.
In conclusion, Methyl 5-(thiazol-5-yl)nicotinate (CAS: 1346687-53-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse biological activities and potential for structural optimization make it a valuable candidate for further investigation. Future studies should aim to elucidate its detailed mechanism of action, optimize its therapeutic efficacy, and evaluate its safety profile in vivo.
1346687-53-3 (Methyl 5-(thiazol-5-yl)nicotinate) Related Products
- 305806-39-7(4-(Thiazol-5-yl)benzoic acid)
- 893735-01-8(Methyl 5-(thiophen-2-yl)nicotinate)
- 1346687-52-2(5-(Thiazol-5-yl)nicotinic acid)
- 305806-37-5(Benzoic acid, 4-(5-thiazolyl)-, methyl ester)
- 1346687-56-6((5-(Thiazol-5-yl)pyridin-3-yl)methanol)
- 1346687-57-7(5-(Thiazol-5-yl)nicotinaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)